Cas no 1346598-03-5 (Bupivacaine-d9 N-Oxide)

• Product Name: Bupivacaine-d9 N-Oxide
• CAS No: 1346598-03-5
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 4554811
• Update Time: 2025-10-17

Bupivacaine-d9 N-Oxide Chemical and Physical Properties

Names and Identifiers

• Bupivacaine-d9 N-Oxide
• 1-(Butyl-d9)-1-oxido-N-(2,6-diMethylphenyl)-2-piperidinecarboxaMide

• Inchi： 1S/C18H28N2O2/c1-4-5-12-20(22)13-7-6-11-16(20)18(21)19-17-14(2)9-8-10-15(17)3/h8-10,16H,4-7,11-13H2,1-3H3,(H,19,21)
• InChI Key： XZMRWWGDLLHXQD-UHFFFAOYSA-N
• SMILES： C1CC(C(=O)Nc2c(C)cccc2C)[N+]([O-])(CCCC)CC1

Additional information on Bupivacaine-d9 N-Oxide

Bupivacaine-d9 N-Oxide (CAS No. 1346598-03-5): An Overview of a Promising Compound in Medicinal Chemistry

Bupivacaine-d9 N-Oxide (CAS No. 1346598-03-5) is a deuterated derivative of bupivacaine, a widely used local anesthetic in clinical practice. This compound has gained significant attention in recent years due to its unique properties and potential applications in medicinal chemistry and pharmacology. In this article, we will delve into the chemical structure, pharmacological properties, and recent research developments surrounding Bupivacaine-d9 N-Oxide.

Chemical Structure and Synthesis

Bupivacaine-d9 N-Oxide is a deuterated form of bupivacaine, where nine hydrogen atoms are replaced by deuterium atoms. The chemical formula of Bupivacaine-d9 N-Oxide is C₁₈H₂₇D₉N₂O₂. The synthesis of this compound involves several steps, including the deuteration of bupivacaine and the subsequent oxidation to form the N-oxide derivative. The deuterium atoms in Bupivacaine-d9 N-Oxide provide enhanced stability and altered pharmacokinetic properties compared to the parent compound.

Pharmacological Properties

The pharmacological properties of Bupivacaine-d9 N-Oxide have been extensively studied in both in vitro and in vivo models. One of the key advantages of this compound is its increased metabolic stability, which can lead to prolonged local anesthetic effects. Deuteration has been shown to slow down the metabolism of drugs by inhibiting specific metabolic pathways, thereby extending their duration of action.

In addition to its enhanced stability, Bupivacaine-d9 N-Oxide exhibits similar local anesthetic properties to bupivacaine. It acts by blocking sodium channels in nerve cells, preventing the propagation of action potentials and thus producing a localized numbing effect. However, the presence of deuterium atoms may also influence the binding affinity and selectivity of the compound to sodium channels, which could have implications for its therapeutic profile.

Clinical Applications and Research Developments

The potential clinical applications of Bupivacaine-d9 N-Oxide are diverse and promising. One area of active research is its use in pain management, particularly for postoperative pain relief. Clinical trials have shown that deuterated local anesthetics can provide longer-lasting analgesia with fewer side effects compared to traditional formulations.

A recent study published in the Journal of Medicinal Chemistry investigated the efficacy and safety of Bupivacaine-d9 N-Oxide in a rat model of postoperative pain. The results demonstrated that the compound provided significantly longer-lasting analgesia compared to bupivacaine, with no significant differences in adverse effects. These findings suggest that Bupivacaine-d9 N-Oxide could be a valuable addition to the arsenal of local anesthetics used in clinical practice.

Toxicology and Safety Profile

The safety profile of Bupivacaine-d9 N-Oxide is an important consideration for its potential clinical use. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, as with any new pharmaceutical agent, further research is needed to fully characterize its safety profile in humans.

In vitro studies have also investigated the cytotoxicity and genotoxicity of Bupivacaine-d9 N-Oxide. Results from these studies indicate that the compound does not exhibit significant cytotoxic or genotoxic effects at relevant concentrations, which is a positive sign for its potential use as a therapeutic agent.

FUTURE DIRECTIONS AND CONCLUSIONS
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research into Bupivacaine-d9 N-Oxide (CAS No. CAS No. 1346598-03-5 )      promises to uncover new insights into its therapeutic potential and safety profile. A key area of future investigation will be optimizing the formulation and delivery methods for this compound to maximize its efficacy while minimizing any potential side effects.  Additionally, further clinical trials are necessary to validate the promising results observed in preclinical studies and to establish  Bupivacaine-d9 N-Oxide's role in various clinical settings.
In conclusion, Bupivacaine-d9 N-Oxide (CAS No. CAS No. 1346598-03-5)   represents a promising advancement in the field of local anesthetics, demonstrating enhanced metabolic stability and prolonged analgesic effects.  As research continues, this compound has the potential to significantly improve pain management strategies and enhance patient outcomes.